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Compound of Interest

Compound Name: 3-(Bromomethyl)benzamide

Cat. No.: B1330484 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent compounds such as 3-
(Bromomethyl)benzamide. This guide provides essential, immediate safety and logistical

information, including detailed operational and disposal plans, to foster a secure research

environment.
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Property Value

Chemical Name 3-(Bromomethyl)benzamide

CAS Number 509073-67-0

Molecular Formula C₈H₈BrNO

Molecular Weight 214.06 g/mol

Hazard Statements

Harmful if swallowed (H302), Causes skin

irritation (H315), Causes serious eye irritation

(H319), May cause respiratory irritation (H335).

[1][2]

Signal Word Warning[1]

Primary Hazards Irritant[1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling 3-(Bromomethyl)benzamide.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for splash hazards.[3]

Protects against dust particles

and splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or chemical-resistant

apron.[3]

Prevents skin contact with the

chemical.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

may be necessary if ventilation

is inadequate or dust is

generated.[3][4]

Protects against inhalation of

harmful dust and vapors.

Body Protection

A standard laboratory coat is

mandatory. For larger

quantities or splash risks, a

chemical-resistant apron or

suit is advised.[4]

Provides overall protection

from contamination.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical for the safe handling of 3-
(Bromomethyl)benzamide from receipt to disposal.
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Workflow for Handling 3-(Bromomethyl)benzamide
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1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][5]

Ensure that an eyewash station and safety shower are readily accessible.[3]

Remove all potential ignition sources from the handling area.[1]

Wear all required personal protective equipment as outlined in the table above.

2. Handling the Chemical:

Weighing: To prevent the generation of airborne dust, handle 3-(Bromomethyl)benzamide
carefully.[1] Use a powder funnel or a creased piece of glossy weighing paper for transferring

the solid.[6][7] For potent compounds, consider using a ventilated balance enclosure.[8][9]

Transferring: If the solid is a limiting reagent, it should ideally be dispensed directly into the

reaction vessel.[6][7] Any residue on the weighing boat should be rinsed into the vessel with

the reaction solvent.[6][7]

Dissolving: Add the solid to the solvent in small portions. If the dissolution is exothermic,

allow the mixture to cool before adding more solid.

3. Storage:

Store 3-(Bromomethyl)benzamide in a cool, dry, and well-ventilated area.[2]

Keep the container tightly closed to prevent moisture absorption and contamination.[2][3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

Disposal Plan: Managing Halogenated Waste
As a brominated organic compound, 3-(Bromomethyl)benzamide and any materials

contaminated with it must be disposed of as halogenated organic waste.

1. Waste Segregation:
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Collect all waste containing 3-(Bromomethyl)benzamide, including unused product,

reaction byproducts, and contaminated materials (e.g., gloves, weighing paper), in a

designated, clearly labeled, and sealed container for halogenated organic waste.[2]

Do not mix halogenated waste with non-halogenated organic waste or other waste streams.

[2][3]

2. Container Management:

Use a compatible container, such as a polyethylene carboy, for collecting liquid halogenated

waste.[10]

Keep waste containers closed except when adding waste.[11]

Store waste containers in a designated, well-ventilated area, away from incompatible

materials.[10]

3. Spill and Leak Procedures:

Minor Spills: In the event of a small spill, carefully sweep or vacuum the material, avoiding

dust creation, and place it into a labeled container for disposal.[3]

Major Spills: For larger spills, evacuate the area and follow your institution's emergency

procedures.[1][12]

All materials used for spill cleanup must be disposed of as hazardous waste.[5][12]

4. Final Disposal:

Arrange for the disposal of halogenated organic waste through your institution's

environmental health and safety (EHS) office or a licensed hazardous waste disposal

company.[13] Halogenated organic wastes are typically incinerated at high temperatures in

regulated hazardous waste incinerators.[2]

By adhering to these detailed safety and handling protocols, researchers can mitigate the risks

associated with 3-(Bromomethyl)benzamide and ensure a safe and compliant laboratory
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environment. Always consult your institution's specific safety guidelines and the Safety Data

Sheet (SDS) for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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